Cas no 50696-42-9 (Naphthalene,bis(1,1-dimethylpropyl)-)

Naphthalene,bis(1,1-dimethylpropyl)- structure
50696-42-9 structure
Product Name:Naphthalene,bis(1,1-dimethylpropyl)-
CAS No:50696-42-9
MF:C20H28
MW:268.436326026917
CID:370587
PubChem ID:20607792
Update Time:2025-04-19

Naphthalene,bis(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,bis(1,1-dimethylpropyl)-
    • 1,2-bis(2-methylbutan-2-yl)naphthalene
    • bis(1,1-dimethylpropyl)naphthalene
    • Di(tert-amyl)naphthalene
    • DTXSID70964928
    • 50696-42-9
    • 1,5-bis(2-methylbutan-2-yl)naphthalene
    • Inchi: 1S/C20H28/c1-7-19(3,4)17-13-9-12-16-15(17)11-10-14-18(16)20(5,6)8-2/h9-14H,7-8H2,1-6H3
    • InChI Key: ZXPFBIRSCMLDLS-UHFFFAOYSA-N
    • SMILES: C(C)(C)(CC)C1C=CC=C2C=1C=CC=C2C(C)(C)CC

Computed Properties

  • Exact Mass: 268.21924
  • Monoisotopic Mass: 268.219100893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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